Cas no 1337642-51-9 (2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL
• CAS No: 1337642-51-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5581630
• PubChem ID: 84050448
• Update Time: 2025-06-08

2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL
• 1H-Indene-4-ethanol, β-amino-2,3-dihydro-
• 2-Amino-2-(2,3-dihydro-1H-inden-4-yl)ethanol
• EN300-1848091
• 1337642-51-9

• Inchi： 1S/C11H15NO/c12-11(7-13)10-6-2-4-8-3-1-5-9(8)10/h2,4,6,11,13H,1,3,5,7,12H2
• InChI Key： NWGVYUOUQYRLEO-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=CC2CCCC=21)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL

Professional Introduction to 2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL (CAS No. 1337642-51-9)

2-AMINO-2-(2,3-DIHYDRO-1H-INDEN-4-YL)ETHAN-1-OL (CAS No. 1337642-51-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of indene derivatives, which are known for their diverse pharmacological properties. The presence of both an amino group and a hydroxyl group in its molecular structure makes it a versatile scaffold for further chemical modifications and functionalization, enabling its exploration in the development of novel therapeutic agents.

The molecular structure of 2-amino-2-(2,3-dihydro-1H-inden-4-yl)ethan-1-ol consists of a central indene ring substituted with an ethylamine moiety at the 2-position and a hydroxyl group at the 1-position. This arrangement not only contributes to its distinct chemical reactivity but also opens up possibilities for interactions with biological targets such as enzymes and receptors. The indene core itself is a well-studied motif in medicinal chemistry, with several known bioactive compounds derived from this scaffold exhibiting properties ranging from anti-inflammatory to anticancer effects.

In recent years, there has been a growing interest in indene derivatives as potential candidates for drug development. The combination of the amino and hydroxyl functional groups in CAS No. 1337642-51-9 provides multiple sites for chemical manipulation, allowing researchers to tailor the compound’s properties for specific therapeutic applications. For instance, the amino group can be used to form salt forms or to participate in hydrogen bonding interactions, while the hydroxyl group can serve as a site for etherification or esterification reactions.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The indene backbone offers a stable platform that can be modified through various chemical reactions, including alkylation, acylation, and oxidation. These modifications can lead to the creation of novel compounds with enhanced pharmacological activity or improved pharmacokinetic profiles. Such structural diversification is crucial in drug discovery, as it allows researchers to optimize lead compounds for better efficacy and safety.

Recent studies have highlighted the importance of indene derivatives in addressing various diseases. For example, modifications of the indene scaffold have been explored in the development of compounds targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The structural similarity between 2-amino-2-(2,3-dihydro-1H-inden-4-yL)ethan-1-oL and some known bioactive indene derivatives suggests that it may exhibit similar neurological effects or serve as a valuable intermediate in synthesizing such agents.

The pharmacological potential of this compound is further supported by computational modeling studies that have predicted favorable interactions between its structure and biological targets. These studies often utilize advanced algorithms to simulate how the molecule might bind to proteins or enzymes involved in disease pathways. By predicting these interactions, researchers can gain insights into the compound’s potential therapeutic effects and identify areas for further optimization.

In addition to its pharmaceutical applications, CAS No. 1337642-51-9 may also find utility in other areas such as materials science and agrochemicals. The unique structural features of indene derivatives make them attractive candidates for developing novel materials with specific properties, such as luminescent materials or liquid crystals. Furthermore, their biological activity suggests potential use in crop protection agents or other agrochemical applications where selective interaction with biological systems is desired.

The synthesis of 2-amino-2-(2,3-dihydro-1H-inden-4-yL)ethan-1-oL presents both challenges and opportunities for chemists. While the indene core is well-established in synthetic chemistry, introducing both an amino and hydroxyl group at specific positions requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before, but optimizing reaction conditions remains crucial for industrial-scale production.

The growing body of research on indene derivatives underscores their importance as a class of compounds with significant therapeutic promise. As more studies explore the biological activities of molecules like CAS No. 1337642-51-9, new opportunities for drug development are likely to emerge. Researchers continue to refine synthetic strategies and explore novel derivatives to uncover compounds that can address unmet medical needs.

In conclusion,CAS No 1337642519 represents an intriguing compound with potential applications across multiple domains including pharmaceuticals materials science and agrochemicals Its unique structural features make it a valuable scaffold for further exploration while recent advancements in synthetic chemistry provide new tools for its modification and optimization As research progresses this molecule is poised to contribute significantly to scientific understanding and technological innovation